N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C15H13NO2S3/c17-14(11-3-6-19-8-11)16-10-15(18,12-4-7-20-9-12)13-2-1-5-21-13/h1-9,18H,10H2,(H,16,17)
• InChI Key: ZSOBGAQFGMPNMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C2=CSC=C2)(C3=CSC=C3)O
• Molecular Formula: C15H13NO2S3
• Molecular Weight: 335.5 g/mol

Description

N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-3-carboxamide, also known as HTTA, is a chemical compound that has shown promising results in scientific research. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their potential applications in various fields, including medicine, electronics, and materials science. HTTA is a relatively new compound, and its synthesis method, mechanism of action, and biochemical and physiological effects are still being studied.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of thiophene derivatives often involves complex reactions that provide insights into new methodologies for creating compounds with potential applications in medicinal chemistry and materials science. For instance, the synthesis and characterization of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates demonstrate the antimicrobial activity and offer a foundation for docking studies of newly synthesized analogues, indicating the potential for developing new antimicrobial agents (Spoorthy et al., 2021).

Antimicrobial Activity

• Novel thiophene derivatives exhibit a broad spectrum of antimicrobial activities, suggesting their importance in developing new antibiotics or antifungal agents. For example, cycloalkylthiophene-Schiff bases and their metal complexes were found to have significant antibacterial and antifungal activities, highlighting their potential in antimicrobial drug development (Altundas et al., 2010).

Material Science Applications

• Thiophene derivatives are also explored for their applications in material science, including their role in optical materials and organic electronics. The study on donor-acceptor substituted thiophene dyes for enhanced nonlinear optical limiting reveals the potential of thiophene derivatives in developing photonic or optoelectronic devices, which could be crucial for protecting human eyes and optical sensors, as well as for stabilizing light sources in optical communications (Anandan et al., 2018).

Drug Discovery and Biological Activities

• In drug discovery, thiophene derivatives are investigated for their biological activities, including antinociceptive properties, suggesting their potential as pain relief agents. The synthesis and study of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides for antinociceptive activity provide a basis for further research into pain management solutions (Shipilovskikh et al., 2020).